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Compound of Interest

Compound Name:
2-(2-Bromo-4-

fluorophenyl)acetonitrile

Cat. No.: B1268558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.

Always refer to the official SDS before handling this chemical.

Introduction
2-(2-Bromo-4-fluorophenyl)acetonitrile is a halogenated aromatic nitrile used in chemical

synthesis and proteomics research.[1][2] Its chemical structure, featuring a bromine atom, a

fluorine atom, and a cyano group, contributes to its reactivity and potential hazards.[1] This

guide provides a detailed overview of the available safety data for this compound, compiled

from various sources.

Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

2-(2-Bromo-4-fluorophenyl)acetonitrile is classified as a hazardous substance. The available

information suggests the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

The signal word for this compound is "Warning", and the corresponding GHS pictogram is the

exclamation mark (GHS07).

Physical and Chemical Properties
Quantitative data on the physical and chemical properties of 2-(2-Bromo-4-
fluorophenyl)acetonitrile is limited in publicly available literature. The following table

summarizes the available information.

Property Value Source

Molecular Formula C₈H₅BrFN [1][2][3]

Molecular Weight 214.04 g/mol [1][2][3]

CAS Number 61150-58-1 [1][2][3]

Appearance Solid -

Note: Data for properties such as boiling point, melting point, flash point, and density for this

specific compound are not readily available. Researchers should exercise extreme caution and

handle the substance as potentially hazardous.

Toxicological Information
Detailed toxicological studies specifically for 2-(2-Bromo-4-fluorophenyl)acetonitrile are not

widely published. The hazard classification suggests acute toxicity upon ingestion, skin contact,

and inhalation.[1] The primary mechanism of acute toxicity for many nitriles is the metabolic

release of cyanide ions.

General Experimental Protocol for Acute Oral Toxicity
(LD50) Determination in Rodents (Based on general

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1268558?utm_src=pdf-body
https://www.benchchem.com/product/b1268558?utm_src=pdf-body
https://www.scbt.com/p/2-bromo-4-fluorophenylacetonitrile-61150-58-1
https://www.sigmaaldrich.com/TW/zh/product/bldpharmatech/bl3h1f1ccb53?context=bbe
https://www.mu.edu.sa/sites/default/files/content-files/11188.pdf
https://www.scbt.com/p/2-bromo-4-fluorophenylacetonitrile-61150-58-1
https://www.sigmaaldrich.com/TW/zh/product/bldpharmatech/bl3h1f1ccb53?context=bbe
https://www.mu.edu.sa/sites/default/files/content-files/11188.pdf
https://www.scbt.com/p/2-bromo-4-fluorophenylacetonitrile-61150-58-1
https://www.sigmaaldrich.com/TW/zh/product/bldpharmatech/bl3h1f1ccb53?context=bbe
https://www.mu.edu.sa/sites/default/files/content-files/11188.pdf
https://www.benchchem.com/product/b1268558?utm_src=pdf-body
https://www.scbt.com/p/2-bromo-4-fluorophenylacetonitrile-61150-58-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


principles for nitriles):
Animal Model: Typically, mice or rats are used.

Dosage Preparation: The test substance is dissolved or suspended in a suitable vehicle

(e.g., corn oil, distilled water with a suspending agent).

Administration: A single dose of the substance is administered to the animals via oral

gavage.

Dose Levels: A range of dose levels is used to establish a dose-response relationship.

Observation: Animals are observed for signs of toxicity and mortality for a specified period

(typically 14 days).

Data Analysis: The LD50 value (the dose estimated to be lethal to 50% of the animals) is

calculated using appropriate statistical methods.

This is a generalized protocol and specific study designs may vary.

First Aid Measures
In the event of exposure to 2-(2-Bromo-4-fluorophenyl)acetonitrile, the following first aid

measures are recommended. A decision-making workflow for first responders is illustrated in

the diagram below.

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Keep at rest in a position comfortable for breathing.

Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Rinse mouth.
Do NOT induce vomiting.

Call a POISON CENTER or doctor/physician.

Wash skin with plenty of soap and water.
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Caption: First aid workflow for exposure to 2-(2-Bromo-4-fluorophenyl)acetonitrile.

Handling and Storage
Proper handling and storage are crucial to minimize the risks associated with 2-(2-Bromo-4-
fluorophenyl)acetonitrile. The following diagram outlines the recommended workflow for safe

laboratory handling.

Start: Handling of Hazardous Chemical

Wear Appropriate PPE:
- Safety glasses/goggles

- Chemical-resistant gloves
- Lab coat

Work in a well-ventilated area,
preferably a chemical fume hood.

Avoid contact with skin, eyes, and clothing.
Avoid inhalation of dust/fumes.

Store in a tightly closed container
in a dry, cool, and well-ventilated place.

Dispose of waste according to
institutional and local regulations.

End of Procedure
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Caption: Safe laboratory handling workflow for hazardous chemicals.

Personal Protective Equipment (PPE):
Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

Skin Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat.

Respiratory Protection: If working outside of a fume hood or if dust/vapors are generated,

use a NIOSH-approved respirator with an appropriate cartridge.

Accidental Release Measures
In case of a spill or release, follow these general procedures:

Evacuate: Immediately evacuate the area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so.

Cleanup: Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable

container for disposal. Do not allow the chemical to enter drains.

Decontamination: Clean the spill area thoroughly.

Disposal Considerations
Dispose of 2-(2-Bromo-4-fluorophenyl)acetonitrile and its containers in accordance with

local, regional, and national regulations. Do not dispose of it with regular waste or into the

environment.

This technical guide provides a summary of the currently available safety information for 2-(2-
Bromo-4-fluorophenyl)acetonitrile. It is imperative for all personnel handling this chemical to
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be thoroughly trained in safe laboratory practices and to have access to and understand the

complete Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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